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Adenine Dihydroiodide
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Compound of Interest

Compound Name: Adenine dihydroiodide

Cat. No.: B15440383

A comprehensive search of available scientific literature and crystallographic databases has
revealed no published data on the crystal structure of adenine dihydroiodide. Despite
extensive investigation into experimental and computational chemistry resources, including the
Cambridge Crystallographic Data Centre (CCDC), no specific information regarding the
synthesis, crystallization, or structural determination of adenine dihydroiodide could be
located.

The scientific community has extensively studied the crystal structures of adenine and its
various salts, including adenine hydrochloride and adenine dihydrochloride. This body of
research provides valuable insights into the protonation sites, hydrogen bonding patterns, and
crystal packing of the adenine molecule. However, the specific dihydroiodide salt requested
does not appear to have been characterized.

For researchers, scientists, and drug development professionals interested in the structural
chemistry of protonated adenine, a detailed examination of closely related and well-
documented structures is recommended. Adenine dihydrochloride serves as a pertinent
alternative for which crystallographic data is available. Studying the structure of adenine
dihydrochloride can offer analogous insights into the molecular conformation, intermolecular
interactions, and supramolecular assembly that might be anticipated in other di-protonated
adenine salts.
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Suggested Alternative for Study: Adenine
Dihydrochloride

For those requiring a detailed technical guide on a di-protonated adenine crystal structure, we
can provide a comprehensive whitepaper on adenine dihydrochloride. This would include:

o Crystallographic Data: A summary of unit cell parameters, space group, bond lengths, bond
angles, and torsion angles in structured tables.

o Experimental Protocols: Detailed methodologies for the synthesis and single-crystal X-ray
diffraction analysis of adenine dihydrochloride.

 Structural Visualization: Generation of Graphviz diagrams to illustrate the molecular
structure, hydrogen bonding network, and crystal packing of adenine dihydrochloride,
adhering to the specified visualization requirements.

Should you wish to proceed with a report on this alternative compound, please indicate your

interest.

» To cite this document: BenchChem. [No Crystallographic Data Currently Available for
Adenine Dihydroiodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15440383#crystal-structure-of-adenine-
dihydroiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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